![molecular formula C20H23N3O8S B3947842 1-(benzylsulfonyl)-4-(4-nitrobenzyl)piperazine oxalate](/img/structure/B3947842.png)
1-(benzylsulfonyl)-4-(4-nitrobenzyl)piperazine oxalate
Overview
Description
1-(Benzylsulfonyl)-4-(4-nitrobenzyl)piperazine oxalate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique chemical structure, which makes it an ideal candidate for drug design and development.
Mechanism of Action
The mechanism of action of 1-(benzylsulfonyl)-4-(4-nitrobenzyl)piperazine oxalate is not fully understood. However, it is believed that this compound exerts its antitumor effects by inhibiting the growth and proliferation of cancer cells through the induction of apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-(benzylsulfonyl)-4-(4-nitrobenzyl)piperazine oxalate in lab experiments is its potent antitumor activity against various cancer cell lines. However, one of the major limitations of using this compound is its potential toxicity and side effects, which may limit its use in clinical settings.
Future Directions
There are several future directions for the research and development of 1-(benzylsulfonyl)-4-(4-nitrobenzyl)piperazine oxalate. Some of the potential future directions include the development of more potent analogs of this compound, the investigation of its mechanism of action, and the evaluation of its potential use in combination with other chemotherapeutic agents. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical settings.
Scientific Research Applications
1-(Benzylsulfonyl)-4-(4-nitrobenzyl)piperazine oxalate has been extensively studied for its potential applications in the field of medicinal chemistry. Several studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines, including breast, colon, and lung cancer cells. Additionally, this compound has also been shown to possess antimicrobial and anti-inflammatory properties.
properties
IUPAC Name |
1-benzylsulfonyl-4-[(4-nitrophenyl)methyl]piperazine;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O4S.C2H2O4/c22-21(23)18-8-6-16(7-9-18)14-19-10-12-20(13-11-19)26(24,25)15-17-4-2-1-3-5-17;3-1(4)2(5)6/h1-9H,10-15H2;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEKZSHFKPMUCGX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)[N+](=O)[O-])S(=O)(=O)CC3=CC=CC=C3.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O8S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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